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Compound of Interest

Compound Name: 1,2,3,5-Tetramethylbenzene-d14

Cat. No.: B12316115

Essential Safety and Handling Guide for 1,2,3,5-
Tetramethylbenzene-d14

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,2,3,5-Tetramethylbenzene-d14 in a laboratory setting. The
information is intended for researchers, scientists, and professionals in drug development to
ensure safe handling and minimize exposure risks.

Chemical and Physical Properties

1,2,3,5-Tetramethylbenzene-d14 is the deuterated form of 1,2,3,5-Tetramethylbenzene. While
specific data for the deuterated compound is limited, its physical and chemical properties are
expected to be very similar to its non-deuterated counterpart. It is a combustible liquid that is
less dense than water and has negligible solubility in water[1][2].
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Property Value

Appearance Pale yellow to white liquid[1][2]
Odor Camphor-like[1][2]

Molecular Weight 148.307 g/mol (deuterated)[3]
Boiling Point ~198 °C (388.4 °F) at 760 mmHg[1]
Melting Point ~-23.7 °C (-10.7 °F)[4]

Flash Point ~ 63 °C (145.4 - 165 °F)[2][5]
Density ~ 0.891 g/cm? at 20 °C[1][4]

Vapor Density ~ 4.63 (Air = 1)[1][4]

Hazard Identification and Personal Protective Equipment (PPE)

This compound is classified as a combustible liquid and can cause serious eye irritation. It may
also cause skin and respiratory tract irritation[2][4][5][6]. Proper PPE is mandatory to minimize

exposure.
Hazard GHS Classification Recommended PPE
o Use in a well-ventilated area,
. Flammable liquids (Category
Flammability 2) away from heat, sparks, and
open flames.[5]
Wear appropriate protective
o o eyeglasses or chemical safety
Eye Irritation Eye irritation (Category 2A)[6] )
goggles (conforming to EN166
or NIOSH standards).[5][7]
Wear appropriate protective
Skin Irritation May cause skin irritation[4][5] gloves and clothing to prevent
skin exposure.[5]
] Use in a well-ventilated area. If
_ May cause respiratory tract S
Inhalation ventilation is inadequate, use a

irritation[2][4][5
[2114105) NIOSH-approved respirator.[5]
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Operational and Handling Plan

A systematic approach to handling 1,2,3,5-Tetramethylbenzene-d14 is crucial for laboratory
safety.
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Caption: Workflow for handling 1,2,3,5-Tetramethylbenzene-d14.
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Experimental Protocols
Spill Response Protocol:

o Evacuate: Immediately evacuate the affected area if the spill is large or in a poorly ventilated
space.

e Ventilate: Ensure the area is well-ventilated.
o Contain: Absorb the spill with an inert material such as vermiculite, sand, or earth.[5]

o Collect: Use non-sparking tools to collect the absorbed material and place it into a suitable,
sealed container for disposal.[2]

e Clean: Clean the spill area thoroughly.
o Decontaminate: Decontaminate any equipment used in the cleanup.

First-Aid Measures:
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
) difficult, administer oxygen. If breathing has
Inhalation . e o
stopped, give artificial respiration. Seek

immediate medical attention.[2][5]

Remove contaminated clothing and shoes.
_ Flush the skin with plenty of water for at least 15
Skin Contact ) . T
minutes. Seek medical attention if irritation

develops.[5]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[5]

Do not induce vomiting. If the person is

conscious and alert, give 2-4 cupfuls of milk or
Ingestion water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Disposal Plan
All waste containing 1,2,3,5-Tetramethylbenzene-d14 must be treated as hazardous waste.

e Waste Collection: Collect all waste, including contaminated absorbents and disposable PPE,
in a clearly labeled and tightly sealed container.

e Regulations: Chemical waste generators must determine if a discarded chemical is classified
as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3).[5] Additionally,
disposal must comply with all federal, state, and local hazardous waste regulations.[5]

o Professional Disposal: Arrange for disposal by a licensed professional waste disposal
service. Do not dispose of this chemical down the drain or in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12316115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

